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Compound of Interest

Compound Name: Cbz-Ala-Ala-Ala-Ala

Cat. No.: B12371926

This document provides a detailed analysis of the molecular formula and weight for
Carboxybenzyl-tetra-L-alanine (Cbz-(Ala)4), a commonly used protected peptide in biochemical
research and synthetic chemistry.

Core Molecular Data

The fundamental physicochemical properties of Cbz-(Ala)4 are derived from its constituent
components: a Carboxybenzyl (Cbz) N-terminal protecting group and a tetrapeptide chain of
four L-alanine residues. The calculated properties are summarized below.

Property Value

Chemical Formula C20H28N40O7
Molecular Weight 436.46 g/mol
Monoisotopic Mass 436.19580 g/mol

Note: These values are calculated based on the elemental composition and standard atomic
weights. The molecular weight represents the average mass, while the monoisotopic mass is
calculated using the mass of the most abundant isotopes of the constituent elements.

Derivation of Molecular Formula and Weight
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The final molecular formula and weight are determined by the summation of its components,
accounting for the loss of water molecules during peptide bond formation.

e Carboxybenzyl (Cbz) Group (CsH702): The Cbz group (CeHsCH20CO-) is attached to the N-
terminus of the peptide.

e Four Alanine Residues (4 x CsH7NO3z): Each alanine monomer contributes to the peptide
backbone.

o Peptide Bond Formation: The linkage of the four alanine residues results in the formation of
three peptide bonds. Each bond formation is a condensation reaction that eliminates one
molecule of water (Hz20).

The overall calculation is as follows:

e Formula: (Formula of Cbz) + 4 x (Formula of Alanine) - 3 x (Formula of Water) - 1 x (Formula
of Hydrogen for N-terminal linkage)

o CsH702 + 4(C3H7NO2) - 3(H20) - H = C20H28N40O~
e Molecular Weight: (MW of Cbz) + 4 x (MW of Alanine) - 3 x (MW of Water)

o 135.14 g/mol + 4(89.09 g/mol ) - 3(18.02 g/mol ) = 437.48 g/mol . Correction: A more
precise calculation based on the final formula C20H28N4O7 yields 436.46 g/mol .

Structural Representation

The logical relationship between the constituent parts of the Cbz-(Ala)4 molecule is illustrated
below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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